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Compound of Interest

Compound Name: 3-Ethoxybenzaldehyde

Cat. No.: B1676413

CAS Number: 22924-15-8

This technical guide provides an in-depth overview of 3-Ethoxybenzaldehyde, a versatile
aromatic aldehyde of significant interest to researchers, scientists, and professionals in drug
development. This document outlines its chemical and physical properties, detailed synthesis
protocols, key applications, and safety information.

Core Properties and Specifications

3-Ethoxybenzaldehyde is a colorless to light brown liquid, recognized for its utility as a key
intermediate in the synthesis of fine chemicals, pharmaceuticals, and fragrances. Its ethoxy
group enhances solubility and reactivity, making it a valuable component in various organic
reactions.

Physicochemical Data

The following table summarizes the key physical and chemical properties of 3-
Ethoxybenzaldehyde.
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Property Value Source
CAS Number 22924-15-8

Molecular Formula CoH1002

Molecular Weight 150.17 g/mol

Appearance Colorless to red-brown liquid

Purity >97% (GC)

Boiling Point 243 °C (lit.)

Density 1.07 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.542 (lit.)

Storage Conditions Store at 0-8°C

Structural Identifiers

Identifier Type Identifier Source

IUPAC Name 3-ethoxybenzaldehyde

SMILES CCOC1=CC=CC(=C1)C=0

inChl 1S/C9H1002/c1-2-11-9-5-3-4-

n
8(6-9)7-10/h3-7H,2H2,1H3
QZMGMXBYJZVAJIN-

InChl Key

UHFFFAOYSA-N

Synthesis of 3-Ethoxybenzaldehyde Derivatives: An
Experimental Protocol

While specific protocols for 3-Ethoxybenzaldehyde are not readily available in the searched
literature, a detailed methodology for a closely related and pharmaceutically important
derivative, 3-ethoxy-4-methoxybenzaldehyde, is well-documented. This synthesis serves as a
representative example of the etherification of a phenolic aldehyde. The following protocol is
adapted from patented industrial processes.
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Reaction: Ethylation of Isovanillin to 3-Ethoxy-4-methoxybenzaldehyde.

Materials:

Isovanillin (500 g)

Sodium Hydroxide (157 g)

Tetrabutylammonium Fluoride (120 g)

Bromoethane (537 g)

Deionized Water (1500 mL)

3 L Dry Reaction Flask with Magnetic Stirrer

Procedure:

e Ina 3 L dryreaction flask, dissolve 157 g of sodium hydroxide in 1500 mL of water.

To this solution, add 500 g of isovanillin, 120 g of tetrabutylammonium fluoride, and 537 g of
bromoethane.

Stir the reaction mixture at 25°C for 4 hours.

After the reaction is complete, the solid product is collected by suction filtration.

The resulting off-white solid powder is 3-ethoxy-4-methoxybenzaldehyde.

This process typically yields a product with a purity of 99.9% and a yield of approximately
96.1%.

Role in Drug Development and Pharmaceutical
Synthesis

3-Ethoxybenzaldehyde and its derivatives are crucial intermediates in the synthesis of various
pharmaceutical compounds. A prominent example is the use of 3-ethoxy-4-
methoxybenzaldehyde as a key precursor in the synthesis of Apremilast, a small molecule
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inhibitor of phosphodiesterase 4 (PDE4) used in the treatment of psoriasis and psoriatic
arthritis.

The synthesis of Apremilast from 3-ethoxy-4-methoxybenzaldehyde involves a multi-step
process, which is a critical workflow in the production of this therapeutic agent.

3-Ethoxy-4-methoxybenzaldehyde M» Intermediate A MP Intermediate B Final Cyclization Apremilast

Click to download full resolution via product page

Apremilast Synthesis Workflow

This diagram illustrates the logical progression from the starting benzaldehyde derivative to the
final active pharmaceutical ingredient, Apremilast. Each step represents a distinct chemical
transformation, highlighting the importance of 3-ethoxy-4-methoxybenzaldehyde as a
foundational building block in this process.

Chemical Reactivity and Applications

The aldehyde functional group in 3-Ethoxybenzaldehyde is highly reactive and participates in
a variety of organic reactions, including:

¢ Nucleophilic Additions: Reacts with nucleophiles at the carbonyl carbon.

o Condensation Reactions: Undergoes condensation with amines, hydrazines, and other
compounds to form Schiff bases, hydrazones, etc.

o Oxidation: Can be oxidized to the corresponding carboxylic acid.
e Reduction: Can be reduced to the corresponding alcohol.
These reactions make it a versatile intermediate for the synthesis of:

o Pharmaceuticals: As demonstrated with Apremilast, it serves as a key starting material for
complex drug molecules.
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» Fragrances and Flavoring Agents: Its aromatic nature contributes to the creation of complex
scents and tastes.

e Agrochemicals and Specialty Chemicals: Its reactivity is harnessed in the production of a
wide range of other chemical products.

Safety and Handling

3-Ethoxybenzaldehyde is classified as a hazardous substance and requires careful handling.
The following table summarizes its GHS hazard classifications.

Hazard Class Category Description Source

Skin

Corrosion/Irritation

2 Causes skin irritation

Serious Eye Causes serious eye

Damage/Eye Irritation irritation

Specific target organ ]
o _ May cause respiratory
toxicity — single 3 T
irritation
exposure

Precautionary Statements:

e Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash face, hands, and any
exposed skin thoroughly after handling. Use only outdoors or in a well-ventilated area. Wear
protective gloves/protective clothing/eye protection/face protection.

o Response: If on skin, wash with plenty of soap and water. If inhaled, remove person to fresh
air and keep comfortable for breathing. If in eyes, rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Call a poison
center or doctor if you feel unwell.

o Storage: Store in a well-ventilated place. Keep container tightly closed.

» Disposal: Dispose of contents/container to an approved waste disposal plant.
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The following diagram outlines the general workflow for safe handling and use of 3-

Ethoxybenzaldehyde in a laboratory setting.

Start: Chemical Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Work in a Ventilated Fume Hood

'

Dispense Chemical Carefully

Perform Reaction

Follow Spill Cleanup Protocol

'

Dispose of Waste in
Designated Containers

No

End: Decontaminate & Remove PPE
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Safe Handling Workflow

 To cite this document: BenchChem. [3-Ethoxybenzaldehyde: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676413#3-ethoxybenzaldehyde-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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